molecular formula C9H10O3 B8628327 2-(Hydroxymethyl)-5-methylbenzoic acid CAS No. 72985-22-9

2-(Hydroxymethyl)-5-methylbenzoic acid

Cat. No.: B8628327
CAS No.: 72985-22-9
M. Wt: 166.17 g/mol
InChI Key: CVFHJTNQTAYJBX-UHFFFAOYSA-N
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Description

2-(Hydroxymethyl)-5-methylbenzoic acid is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

72985-22-9

Molecular Formula

C9H10O3

Molecular Weight

166.17 g/mol

IUPAC Name

2-(hydroxymethyl)-5-methylbenzoic acid

InChI

InChI=1S/C9H10O3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)

InChI Key

CVFHJTNQTAYJBX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)CO)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A colorless, homogeneous solution of 6-methylisobenzofuran-1(3H)-one (0.95 g, 6.41 mmol), KOH (0.576 g, 10.26 mmol) in methanol (20.52 mL) and water (5.13 mL) was refluxed. After two hr, the reaction was cooled to room temperature, concentrated in vacuo, and acidified with 1 M aqueous KHSO4 to pH ˜3. The mixture was extracted with EtOAc (4×50 mL). The combined extract was dried over MgSO4 and concentrated in vacuo to give the desired product (0.632 g, 3.81 mmol, 59.4% yield) as a white solid.
Quantity
0.95 g
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reactant
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Quantity
0.576 g
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reactant
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20.52 mL
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5.13 mL
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Yield
59.4%

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